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Compound of Interest

Compound Name: 4,5-Dichloro-2-nitrophenol

Cat. No.: B042031 Get Quote

An In-Depth Technical Guide to 4,5-Dichloro-2-nitrophenol for Research and Development

Abstract
This technical guide provides a comprehensive overview of 4,5-dichloro-2-nitrophenol (CAS

No: 39224-65-2), a pivotal chemical intermediate in the pharmaceutical and specialty chemical

industries. The document details its fundamental chemical and physical properties, outlines a

robust synthesis protocol with mechanistic insights, and explores its applications in research

and drug development. Furthermore, it covers essential analytical methodologies for

characterization and quantification, alongside critical safety and handling protocols. This guide

is intended for researchers, scientists, and professionals in drug development who require a

detailed understanding of this versatile compound.

Core Chemical Identity and Physicochemical
Properties
4,5-Dichloro-2-nitrophenol is a substituted aromatic compound featuring a phenol ring with

two chlorine atoms and a nitro group. These functional groups impart significant reactivity,

making it a valuable precursor for more complex molecular architectures.

Caption: Chemical Structure of 4,5-dichloro-2-nitrophenol.

The key physicochemical properties of 4,5-dichloro-2-nitrophenol are summarized in the

table below, providing essential data for experimental design and evaluation.
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Property Value Source(s)

Molecular Formula C₆H₃Cl₂NO₃ [1][2]

Molecular Weight 208.0 g/mol [1][2]

Exact Mass 206.949 g/mol [2][3]

CAS Number 39224-65-2 [1][2]

Physical Form Solid

Melting Point 82-82.5 °C [2]

Boiling Point 274 °C at 760 mmHg [2]

InChIKey
CEFFUJIHZMPDID-

UHFFFAOYSA-N
[3]

Purity Typically ≥97%

Synthesis and Purification: An Experimental
Protocol
The synthesis of 4,5-dichloro-2-nitrophenol is most effectively achieved through the

electrophilic nitration of 3,4-dichlorophenol. The presence of the hydroxyl group activates the

aromatic ring, while the directing effects of the substituents guide the incoming nitro group.

Causality of Experimental Choices:

Reactant: 3,4-Dichlorophenol is the logical precursor, as the existing chlorine atoms are in

the correct positions (meta and para to the hydroxyl group).

Reagents: Fuming nitric acid (HNO₃) serves as the source of the nitronium ion (NO₂⁺), the

electrophile. Concentrated sulfuric acid (H₂SO₄) acts as a catalyst, protonating nitric acid to

facilitate the formation of the highly reactive nitronium ion.

Solvent: Dichloromethane (DCM) is an inert solvent that dissolves the reactants while

remaining unreactive under the strong acidic conditions.
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Temperature: The reaction is conducted at 0°C to control the reaction rate and minimize the

formation of undesired byproducts, such as dinitrated or oxidized species.

3,4-Dichlorophenol
Concentrated H₂SO₄

in DCM

Cool to 0°C
(Ice Bath)

Add Fuming HNO₃

(Dropwise)

Stir at 0°C
(30 min)

Quench with
Ice-Cold Water

Extract with DCM
(3x)

Dry Organic Layer
(Na₂SO₄)

Concentrate Under
Reduced Pressure

Column Chromatography
(Silica Gel)

4,5-Dichloro-2-nitrophenol
(Yellow Solid)
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Click to download full resolution via product page

Caption: General workflow for the synthesis of 4,5-dichloro-2-nitrophenol.

Detailed Step-by-Step Methodology[2]

Preparation: Dissolve 3,4-dichlorophenol (1 eq.) and concentrated H₂SO₄ (1.5 eq.) in

dichloromethane (DCM) in a round-bottom flask.

Cooling: Place the flask in an ice bath and cool the solution to 0°C with stirring.

Nitration: Add fuming HNO₃ (1 eq.) dropwise to the cooled solution. Maintain the temperature

at 0°C throughout the addition.

Reaction Monitoring: Stir the reaction mixture at 0°C for 30 minutes. Monitor the reaction's

completion using Thin Layer Chromatography (TLC).

Quenching: Once the reaction is complete, carefully quench the mixture by adding it to ice-

cold water.

Extraction: Transfer the mixture to a separatory funnel and extract the product with DCM (3

portions).

Drying and Concentration: Combine the organic layers and dry over anhydrous sodium

sulfate (Na₂SO₄). Filter the drying agent and concentrate the filtrate under reduced pressure

to obtain the crude residue.

Purification: Purify the residue by column chromatography on silica gel, eluting with a low-

polarity solvent system (e.g., 2% ethyl acetate in hexane) to afford pure 4,5-dichloro-2-
nitrophenol as a yellow solid.

Applications in Research and Drug Development
4,5-Dichloro-2-nitrophenol serves as a versatile building block in organic synthesis, primarily

due to the reactivity of its functional groups. Its classification as a pharmaceutical intermediate

underscores its importance in the synthesis of Active Pharmaceutical Ingredients (APIs).[2]
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Scaffold for API Synthesis: The nitro group is a key functional handle. It can be readily

reduced to an amino group (-NH₂), a common moiety in many drug molecules. This

transformation opens pathways to form amides, sulfonamides, and other nitrogen-containing

heterocycles. Aromatic nitro compounds are foundational in the synthesis of numerous

drugs.[4]

Modification of Halogen Sites: The chlorine atoms can be substituted via nucleophilic

aromatic substitution reactions, allowing for the introduction of diverse functionalities to the

aromatic ring.

Proteomics Research: The compound is noted as a specialty chemical for proteomics

research, suggesting its potential use in developing probes, cross-linkers, or reagents for

studying protein structure and function.[1]

Precursor for Other Chemicals: Beyond pharmaceuticals, nitrophenols are used to

manufacture dyes, fungicides, and other specialty chemicals.[5]

Analytical Methodologies for Characterization
A multi-technique approach is required for the unambiguous identification, characterization, and

quantification of 4,5-dichloro-2-nitrophenol.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to confirm the

substitution pattern on the aromatic ring. The provided data shows characteristic signals at δ

8.23 (s, 1H) and δ 7.33 (s, 1H), corresponding to the two aromatic protons, and a broad

singlet at δ 10.46 for the phenolic proton.[2]

Mass Spectrometry (MS): This technique confirms the molecular weight and elemental

composition. Electrospray ionization (ESI) in negative mode (ESI-) is effective, showing the

[M-H]⁻ ion at m/z 205.9, which corresponds to the loss of the acidic phenolic proton.[2]

High-Performance Liquid Chromatography (HPLC): HPLC is a primary method for assessing

purity and quantifying the compound. A reversed-phase C18 column with a mobile phase of

acetonitrile and water (with an acid modifier like formic acid) is a typical starting point for

analysis.[6][7]
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Gas Chromatography (GC): GC, often coupled with Mass Spectrometry (GC-MS), is suitable

for analyzing volatile and semi-volatile compounds. For nitrophenols, derivatization (e.g.,

silylation) may be necessary to improve thermal stability and peak shape.[6][7]

Safety, Handling, and Storage
4,5-Dichloro-2-nitrophenol is classified as a hazardous substance and requires strict safety

protocols.

GHS Hazard Classification:

Hazard Class Code Statement

Acute Toxicity, Oral H302 Harmful if swallowed.

Skin Corrosion/Irritation H315 Causes skin irritation.

Skin Sensitization H317
May cause an allergic skin

reaction.

Serious Eye Damage H318 Causes serious eye damage.

| Hazardous to the Aquatic Environment, Chronic | H410 | Very toxic to aquatic life with long

lasting effects. |

Handling and Personal Protective Equipment (PPE):

Work in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.

Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles or a

face shield, and a lab coat.[8][9]

Avoid contact with skin, eyes, and clothing. In case of contact, flush the affected area with

copious amounts of water for at least 15 minutes and seek medical attention.[10]

Storage:

Store in a tightly closed container in a cool, dry place.[8]
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Keep under an inert atmosphere to prevent degradation.

Store locked up and away from incompatible materials such as strong oxidizing agents.[10]

Conclusion
4,5-Dichloro-2-nitrophenol is a chemical intermediate of significant value, characterized by its

well-defined physicochemical properties and versatile reactivity. Its synthesis via nitration of

3,4-dichlorophenol is a reliable process, yielding a precursor essential for the development of

pharmaceuticals and other high-value chemicals. A thorough understanding of its properties,

synthesis, and handling, as outlined in this guide, is crucial for its effective and safe utilization

in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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